Cas no 899447-64-4 (Platycoside K)

• Product Name: Platycoside K
• CAS No: 899447-64-4
• Molecular Formula: C₄₂H₆₈O₁₇
• Molecular Weight: 844.980762693929
• CID: 2087207
• PubChem ID: 102004765

Platycoside K Properties

Names and Identifiers

• Platycoside K
• CID 102004765
• Olean-12-en-28-oic acid, 3-[(3-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-2,16,23,24-tetrahydroxy-, (2β,3β,16α)- (9CI)
• AKOS040762205
• 899447-64-4
• (4aR,5R,6aR,6aS,6bR,8aR,10R,11S,12aR,14bS)-10-[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,11-dihydroxy-9,9-bis(hydroxymethyl)-2,2,6a,6b,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• FS-7629

• InChIKey： OGWPDZNUKDWXIN-XSFIBOHJSA-N
• Inchi： 1S/C42H68O17/c1-37(2)10-11-42(36(54)55)20(12-37)19-6-7-24-38(3)13-21(47)33(41(17-45,18-46)25(38)8-9-39(24,4)40(19,5)14-26(42)48)59-35-31(53)32(28(50)23(16-44)57-35)58-34-30(52)29(51)27(49)22(15-43)56-34/h6,20-35,43-53H,7-18H2,1-5H3,(H,54,55)/t20-,21-,22+,23+,24+,25+,26+,27+,28+,29-,30+,31+,32-,33-,34-,35-,38+,39+,40+,42+/m0/s1
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)C[C@H]([C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)O)C1(CO)CO)O

Computed Properties

• Exact Mass: 844.44565070g/mol
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 9
• Monoisotopic Mass: 844.44565070g/mol
• Heavy Atom Count: 59
• Complexity: 1590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.45
• Topological Polar Surface Area: 297

Experimental Properties

• Boiling Point: 1016.2±65.0 °C(Predicted)
• Solubility: Soluble in Chloroform,Dichloromethane,Ethyl Acetate,DMSO,Acetone,etc.
• Color/Form: Powder
• pka: 4.40±0.70(Predicted)
• Density: 1.47±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins